(4-{2,2-bis[1-(4-methylphenyl)-1H-tetrazol-5-yl]vinyl}phenyl)dimethylamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4-{2,2-bis[1-(4-methylphenyl)-1H-tetrazol-5-yl]vinyl}phenyl)dimethylamine is a chemical compound that has gained significant attention in the field of scientific research. This compound belongs to the class of tetrazole-containing compounds that have shown potential in various research applications.
Mechanism of Action
The mechanism of action of (4-{2,2-bis[1-(4-methylphenyl)-1H-tetrazol-5-yl]vinyl}phenyl)dimethylamine is not fully understood. However, studies have suggested that the compound may act by inhibiting the activity of certain enzymes or receptors in the body. The compound may also act by regulating the expression of certain genes in the body.
Biochemical and Physiological Effects:
Studies have shown that (4-{2,2-bis[1-(4-methylphenyl)-1H-tetrazol-5-yl]vinyl}phenyl)dimethylamine has various biochemical and physiological effects. The compound has been shown to inhibit the proliferation of cancer cells in vitro and in vivo. The compound has also been shown to have anti-inflammatory and antioxidant properties. Additionally, the compound has been shown to improve cardiovascular function and neurological function in animal models.
Advantages and Limitations for Lab Experiments
The advantages of using (4-{2,2-bis[1-(4-methylphenyl)-1H-tetrazol-5-yl]vinyl}phenyl)dimethylamine in lab experiments include its potential as a therapeutic agent for the treatment of various diseases and its potential as a diagnostic agent in medical imaging. However, the limitations of using this compound in lab experiments include its complex synthesis method and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for the research of (4-{2,2-bis[1-(4-methylphenyl)-1H-tetrazol-5-yl]vinyl}phenyl)dimethylamine. These include:
1. Further studies to understand the mechanism of action of the compound.
2. Studies to optimize the synthesis method of the compound.
3. Studies to investigate the potential of the compound as a therapeutic agent for the treatment of various diseases.
4. Studies to investigate the potential of the compound as a diagnostic agent in medical imaging.
5. Studies to investigate the potential of the compound as a drug delivery system.
Conclusion:
In conclusion, (4-{2,2-bis[1-(4-methylphenyl)-1H-tetrazol-5-yl]vinyl}phenyl)dimethylamine is a chemical compound that has shown potential in various scientific research applications. The compound has been studied for its potential as a therapeutic agent for the treatment of various diseases and as a diagnostic agent in medical imaging. While the compound has advantages in lab experiments, further research is needed to fully understand its mechanism of action and optimize its synthesis method.
Synthesis Methods
The synthesis of (4-{2,2-bis[1-(4-methylphenyl)-1H-tetrazol-5-yl]vinyl}phenyl)dimethylamine is a complex process that involves the reaction of various chemical compounds. The synthesis method includes the reaction of 4-methylphenylhydrazine with ethyl acetoacetate, followed by the reaction of the resulting product with acetyl chloride. The final product is obtained by reacting the resulting compound with 4-[(bromomethyl)phenyl]-1H-tetrazole.
Scientific Research Applications
(4-{2,2-bis[1-(4-methylphenyl)-1H-tetrazol-5-yl]vinyl}phenyl)dimethylamine has shown potential in various scientific research applications. The compound has been studied for its potential as a therapeutic agent for the treatment of various diseases, including cancer, cardiovascular diseases, and neurological disorders. The compound has also been studied for its potential as a diagnostic agent in medical imaging.
properties
IUPAC Name |
4-[2,2-bis[1-(4-methylphenyl)tetrazol-5-yl]ethenyl]-N,N-dimethylaniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H25N9/c1-18-5-11-22(12-6-18)34-25(27-29-31-34)24(17-20-9-15-21(16-10-20)33(3)4)26-28-30-32-35(26)23-13-7-19(2)8-14-23/h5-17H,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZUDJZVJDYDDFI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=NN=N2)C(=CC3=CC=C(C=C3)N(C)C)C4=NN=NN4C5=CC=C(C=C5)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H25N9 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-{2,2-bis[1-(4-methylphenyl)-1H-tetrazol-5-yl]vinyl}phenyl)dimethylamine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.